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Compound of Interest

Compound Name: 3-Amino-2-bromo-5-chloropyridine

Cat. No.: B1272473 Get Quote

An In-depth Technical Guide to 3-Amino-2-bromo-5-chloropyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Amino-2-bromo-5-chloropyridine is a halogenated pyridine derivative with potential

applications in organic synthesis and medicinal chemistry. This document provides a

comprehensive overview of its physical and chemical properties, along with available

experimental data. Due to the limited publicly available information specifically for this

compound (CAS Number: 90902-83-3), this guide also addresses the common confusion with

its isomer, 3-Amino-5-bromo-2-chloropyridine, and provides general synthetic strategies for

related compounds. This guide is intended to be a valuable resource for researchers and

professionals in drug discovery and chemical development.

Chemical and Physical Properties
3-Amino-2-bromo-5-chloropyridine is a solid at room temperature.[1] Its fundamental

properties are summarized in the table below. It is important to note that due to frequent

confusion in supplier databases with its isomer, 3-Amino-5-bromo-2-chloropyridine (CAS:

588729-99-1), careful verification of the specific isomer is crucial.
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Property Value Source(s)

IUPAC Name
2-Bromo-5-chloropyridin-3-

amine

CAS Number 90902-83-3

Molecular Formula C₅H₄BrClN₂ [2]

Molecular Weight 207.46 g/mol [2]

Melting Point 144 °C

Appearance Pale Yellow Solid [1]

Purity Typically ≥97% [3]

Spectral Data
Detailed, verified spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 3-Amino-2-
bromo-5-chloropyridine are not readily available in the public domain. Researchers are

advised to acquire and verify this data upon synthesis or purchase. For reference, spectral data

for the related isomer, 3-Amino-5-bromo-2-chloropyridine, is more commonly reported and may

serve as a comparative tool.[4]

Experimental Protocols
Synthesis
A specific, detailed experimental protocol for the synthesis of 3-Amino-2-bromo-5-
chloropyridine is not explicitly described in the reviewed literature. However, general synthetic

routes for related halopyridines can be adapted. A plausible synthetic approach may involve the

bromination of 3-amino-5-chloropyridine or the amination of 2,3-dibromo-5-chloropyridine.

One common method for the synthesis of brominated pyridines from their amino precursors is

the Sandmeyer reaction. A general procedure for a related compound, 2-bromo-5-

chloropyridine, involves the diazotization of 2-amino-5-chloropyridine with sodium nitrite in the

presence of hydrobromic acid.[5] A similar approach could potentially be adapted for the

synthesis of 3-Amino-2-bromo-5-chloropyridine.
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General Workflow for Synthesis and Purification:

Starting Materials
(e.g., 3-Amino-5-chloropyridine)

Bromination Reaction
(e.g., Sandmeyer Reaction)

Aqueous Work-up
(Extraction, Washing)

Purification
(Chromatography/Recrystallization)

Characterization
(NMR, MS, etc.) Pure 3-Amino-2-bromo-5-chloropyridine

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 3-Amino-2-bromo-5-
chloropyridine.

Purification
Purification of the crude product would likely involve standard techniques such as column

chromatography on silica gel, followed by recrystallization to obtain the final product in high

purity. The choice of solvents for both chromatography and recrystallization would need to be

determined empirically.

Reactivity and Chemical Behavior
The chemical reactivity of 3-Amino-2-bromo-5-chloropyridine is dictated by the interplay of

its functional groups: the amino group, the bromine atom, and the chlorine atom on the pyridine

ring. The amino group is a nucleophile and can undergo various reactions such as acylation

and alkylation. The bromine and chlorine atoms are susceptible to nucleophilic aromatic

substitution, with the bromine atom generally being more reactive. This compound can serve as

a versatile building block in the synthesis of more complex heterocyclic structures.[6]

Biological Activity and Signaling Pathways
As of the date of this document, there is no specific information available in the scientific

literature regarding the biological activity or the involvement of 3-Amino-2-bromo-5-
chloropyridine in any signaling pathways. However, its isomer, 3-Amino-5-bromo-2-

chloropyridine, has been investigated as a potential inhibitor of phosphoinositide 3-kinase delta

(PI3Kδ), suggesting that this class of compounds may have relevance in cancer research.[6]

The biological effects of substituted aminobromochloropyridines are an area of active research,

with studies exploring their potential as anticancer and cytotoxic agents.[7][8]

Logical Relationship for Investigating Biological Activity:
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3-Amino-2-bromo-5-chloropyridine

In Vitro Assays
(e.g., Cytotoxicity, Enzyme Inhibition)

Cell-Based Assays
(e.g., Proliferation, Apoptosis)

Target Identification In Vivo Studies
(Animal Models)

Signaling Pathway Analysis

Click to download full resolution via product page

Caption: A logical workflow for the investigation of the biological activity of 3-Amino-2-bromo-
5-chloropyridine.

Applications in Drug Discovery and Organic
Synthesis
Halogenated pyridines are important intermediates in the synthesis of pharmaceuticals and

agrochemicals.[9] 3-Amino-2-bromo-5-chloropyridine, with its multiple functional groups,

represents a valuable scaffold for the generation of diverse chemical libraries for drug

discovery. It can be used as a starting material for the synthesis of more complex molecules

through cross-coupling reactions, nucleophilic substitutions, and other transformations. For

instance, it is a reactant in the preparation of a precursor to an antibacterial cell division

inhibitor.[6]

Safety Information
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Appropriate safety precautions should be taken when handling 3-Amino-2-bromo-5-
chloropyridine. It is advisable to consult the Safety Data Sheet (SDS) provided by the supplier

for detailed information on handling, storage, and disposal.

Conclusion
3-Amino-2-bromo-5-chloropyridine is a chemical compound with potential for further

exploration in organic synthesis and medicinal chemistry. This guide has summarized the

currently available physical and chemical properties. A significant challenge in researching this

compound is the frequent confusion with its isomer, and the limited availability of detailed

experimental and biological data. Further research is warranted to fully characterize this

molecule and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1272473#physical-and-chemical-properties-of-3-amino-2-bromo-5-chloropyridine
https://www.benchchem.com/product/b1272473#physical-and-chemical-properties-of-3-amino-2-bromo-5-chloropyridine
https://www.benchchem.com/product/b1272473#physical-and-chemical-properties-of-3-amino-2-bromo-5-chloropyridine
https://www.benchchem.com/product/b1272473#physical-and-chemical-properties-of-3-amino-2-bromo-5-chloropyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1272473?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

